2-chloro-3-fluoro-N-methylaniline

• CAS No.: 1070892-67-9
• Molecular Formula: C7H7ClFN
• Molecular Weight: 159.59 g/mol
• IUPAC Name: 2-chloro-3-fluoro-N-methylaniline
• InChI: InChI=1S/C7H7ClFN/c1-10-6-4-2-3-5(9)7(6)8/h2-4,10H,1H3
• InChI Key: KLOZXXDJRGLZGP-UHFFFAOYSA-N
• Canonical SMILES: CNC1=C(C(=CC=C1)F)Cl

Description

2-chloro-3-fluoro-N-methylaniline is a useful research compound. Its molecular formula is C7H7ClFN and its molecular weight is 159.59 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Synthesis routes and methods

Procedure details

To a stirred suspension of 95% lithium aluminum hydride (2.19 g, 58 mmol) in anhydrous THF (10 mL) at 0° C., was added dropwise a solution of N-(2-chloro-3-fluoro phenyl)-formamide (2.3 g, 13.2 mmol) in anhydrous THF (20 mL). The reaction mixture was allowed to slowly warm to room temperature and was stirred for a further 40 mins. The mixture was cooled to 0° C. and was quenched via the sequential addition of water (4 mL), 15% aq. NaOH (2 mL), then water (4 mL). Organics were extracted into a mixture of 3:1 DCM: IPA (100 mL) and washed with water (50 mL). The organic layer was separated and dried over MgSO4. Filtration then concentration in vacuo gave N-methyl-2-chloro-3-fluoroaniline 29-1 (2.07 g, 99%) as a yellow oil. MS (M+H)+: 160.1, tR=2.21 min (method 1).